Cas no 1251403-23-2 (1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine)

• Product Name: 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine
• CAS No: 1251403-23-2
• MF: C₇H₁₇N₃O
• MW: 159.229381322861
• CID: 5216645
• Update Time: 2025-06-08

1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-hydroxy-1-(2-methylpropyl)guanidine
• 1-Ethyl-2-hydroxy-1-isobutylguanidine
• N-ethyl-N''-hydroxy-N-(2-methylpropyl)guanidine
• Guanidine, N-ethyl-N'-hydroxy-N-(2-methylpropyl)-
• 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine

• Inchi： 1S/C7H17N3O/c1-4-10(5-6(2)3)7(8)9-11/h6,11H,4-5H2,1-3H3,(H2,8,9)
• InChI Key： RUFQRGPRUFVTPC-UHFFFAOYSA-N
• SMILES： O/N=C(\N)/N(CC)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines N-hydroxyguanidines

Additional information on 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine

Professional Introduction to 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine (CAS No. 1251403-23-2)

1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine, with the chemical identifier CAS No. 1251403-23-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions.

The molecular structure of 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine consists of a guanidine backbone substituted with ethyl, hydroxyl, and isobutyl groups. This arrangement imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The presence of the hydroxyl group enhances its solubility in polar solvents, facilitating its use in various biochemical assays and formulations.

In recent years, there has been growing interest in the development of novel guanidine derivatives due to their broad spectrum of biological activities. Research has highlighted the potential of compounds like 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine as modulators of enzymatic pathways and signal transduction mechanisms. Specifically, studies have demonstrated its interaction with enzymes involved in inflammation and immune response, suggesting its therapeutic potential in conditions such as autoimmune diseases and chronic inflammation.

One of the most compelling aspects of 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine is its ability to act as a scavenger of reactive oxygen species (ROS). Oxidative stress, a hallmark of numerous pathological conditions, can be mitigated by compounds that neutralize ROS. The guanidine moiety in this molecule is particularly effective in this capacity, making it a promising candidate for antioxidant therapies. Furthermore, its structural flexibility allows for modifications that can enhance its bioavailability and target specificity.

The synthesis of 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting extensive pharmacological studies.

Evaluation of the pharmacological properties of 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine has revealed several intriguing findings. Preclinical studies have shown that it exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective properties in models of neurodegenerative diseases, suggesting its potential use in treating conditions like Alzheimer's and Parkinson's disease.

The compound's mechanism of action appears to involve multiple pathways. It interacts with guanine nucleotide-binding proteins (G proteins) and ion channels, modulating cellular signaling processes. These interactions may contribute to its therapeutic effects by altering neuronal excitability and reducing oxidative damage. Furthermore, its ability to cross the blood-brain barrier enhances its potential as a central nervous system (CNS) therapeutic agent.

In the context of drug development, the versatility of 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine makes it an attractive scaffold for designing novel drugs. Its structural features can be modified to optimize pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Computational modeling techniques are increasingly being used to predict how structural modifications will affect biological activity, accelerating the drug discovery process.

The safety profile of 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine is another critical aspect that has been thoroughly investigated. Acute toxicity studies have shown that it exhibits low toxicity at moderate doses, with minimal side effects observed in animal models. Chronic administration studies are ongoing to assess long-term safety concerns. These studies are essential for determining appropriate dosing regimens and identifying any potential adverse effects before human clinical trials.

The future directions for research on 1-Ethyl-2-hydroxy-1-(2-methylpropil)guanidine include exploring its potential in combination therapies. By pairing it with other bioactive compounds, researchers aim to enhance therapeutic efficacy while minimizing side effects. Additionally, investigating its role in personalized medicine is a promising avenue, as individual genetic profiles may influence how patients respond to this compound.

The industrial application of CAS No. 1251403-23-2, or more accurately referred to as 1-Ethyl-2-hydroxy-1-(2-methylpropil)guanidine , is also gaining traction as pharmaceutical companies seek innovative compounds for their pipelines. Its unique properties make it suitable for various therapeutic areas, including oncology, infectious diseases, and metabolic disorders. Collaborative efforts between academic researchers and industry professionals are essential for translating laboratory findings into viable clinical candidates.